Cas no 2228266-72-4 (methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate
• CAS No: 2228266-72-4
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6410337
• PubChem ID: 165673943
• Update Time: 2025-10-28

methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate
• 2228266-72-4
• EN300-1875168
• methyl 2-[1-(2-{[(tert-butoxy)carbonyl]amino}phenyl)cyclopropyl]-2-hydroxyacetate

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(21)18-12-8-6-5-7-11(12)17(9-10-17)13(19)14(20)22-4/h5-8,13,19H,9-10H2,1-4H3,(H,18,21)
• InChI Key： JRZZTGULMLTGHC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2C=CC=CC=2NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate

Methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate (CAS No. 2228266-72-4): A Comprehensive Overview

Methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate, identified by its CAS number 2228266-72-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound's unique structural features, including the presence of a cyclopropyl ring and a protected amino group, make it a valuable candidate for further investigation.

The structural motif of methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The cyclopropyl ring, known for its stability and rigidity, can enhance the binding affinity of the molecule to biological targets. Additionally, the tert-butoxy carbonyl (Boc) protected amino group provides a site for further chemical modification, allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate has been explored in various preclinical studies due to its potential to interact with enzymes and receptors involved in disease processes. Its structural features suggest that it may exhibit inhibitory activity against certain kinases and other enzymes relevant to cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The presence of both a hydroxyl and an amino group allows for multiple points of modification, enabling chemists to fine-tune its pharmacological properties. For instance, the hydroxyl group can be used to form esters or ethers, while the amino group can be deprotected to introduce various substituents. This flexibility makes methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate a valuable scaffold for designing new drugs.

Recent studies have highlighted the importance of cyclopropane-containing molecules in drug discovery. These compounds often exhibit unique biological activities due to the strain introduced by the three-membered ring. In particular, cyclopropanes have been shown to enhance the potency and selectivity of drug candidates. The incorporation of a cyclopropyl ring in methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate may contribute to its efficacy by improving its interaction with biological targets.

The Boc protection on the amino group is another critical feature of this compound. Boc (tert-butoxycarbonyl) is a commonly used protecting group in peptide synthesis and drug development due to its stability under various reaction conditions. This protection allows for selective deprotection when needed, providing chemists with control over the molecule's reactivity. Such control is essential for optimizing the pharmacokinetic properties of drug candidates.

In addition to its structural features, methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate has been investigated for its potential role in modulating biological pathways relevant to neurological disorders. Preliminary findings suggest that it may interact with receptors and enzymes involved in neurotransmitter regulation. These interactions could make it a promising candidate for treating conditions such as depression and anxiety.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex framework of methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate. These methods allow for efficient assembly of the molecule's key functional groups while minimizing unwanted side reactions.

The pharmacological evaluation of methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity. This selectivity is critical for reducing off-target effects and improving therapeutic efficacy. Furthermore, animal models have shown promising results regarding its potential as a treatment for various diseases.

The future development of this compound will likely involve further optimization of its chemical structure and exploration of new synthetic routes. Advances in computational chemistry and molecular modeling will also play a significant role in guiding these efforts. By leveraging these technologies, researchers can predict the biological activity of different derivatives and identify promising candidates for clinical testing.

In conclusion, methyl 2-1-(2-{(tert-butoxy)carbonylamino}phenyl)cyclopropyl-2-hydroxyacetate (CAS No. 2228266-72-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for drug development. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing various diseases and improving patient outcomes.